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Compound of Interest

Compound Name: 2-Ethyl-1-hexene

Cat. No.: B155198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-1-hexene, identified by CAS number 1632-16-2, is an unsaturated aliphatic

hydrocarbon.[1][2] Also known by synonyms such as 3-methyleneheptane and 2-ethylhex-1-

ene, this compound is a colorless liquid at room temperature.[3] Its structure features a hexene

backbone with an ethyl group at the second carbon position, resulting in a terminal double

bond. This structural characteristic makes it a reactive and versatile intermediate in organic

synthesis.[4] While primarily utilized in the chemical industry for the synthesis of various

organic compounds, its properties and potential biological interactions are of interest to

researchers in toxicology and drug development. This guide provides a comprehensive

overview of the chemical properties, synthesis, analytical methodologies, and the current

understanding of the biological context of 2-Ethyl-1-hexene.

Chemical and Physical Properties
2-Ethyl-1-hexene is a volatile organic compound with a molecular formula of C8H16 and a

molecular weight of 112.21 g/mol .[5][6] It is a flammable liquid and is soluble in many organic

solvents but not in water.[5] Key physical and chemical properties are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 1632-16-2 [6]

Molecular Formula C8H16 [6]

Molecular Weight 112.21 g/mol [6]

Appearance Colorless liquid [3]

Boiling Point 120-121 °C [5]

Melting Point -93 °C [5]

Density 0.727 g/cm³ at 20 °C [5]

Refractive Index 1.414 at 20 °C [5]

Flash Point 10 °C [5]

Solubility
Insoluble in water; Soluble in

organic solvents
[5]

Synthesis and Industrial Applications
2-Ethyl-1-hexene is primarily synthesized through two main industrial routes: the dimerization

of 1-butene and the dehydration of 2-ethylhexanol. The choice of synthesis route often

depends on the availability of starting materials and desired purity.

A general workflow for the synthesis of 2-Ethyl-1-hexene is depicted in the following diagram:
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Dimerization Route

Dehydration Route

Purification1-Butene DimerizationCatalyst (e.g., Zirconium complex) 2-Ethyl-1-hexene

Purification

2-Ethylhexanol DehydrationAcid Catalyst (e.g., Alumina) 2-Ethyl-1-hexene

Pure 2-Ethyl-1-hexene

2-Ethyl-1-hexene

Unsaturated Aliphatic
Hydrocarbon

2-Ethyl-1-hexanol
(Saturated Analog)

Structural Analog

Specific Biological Activity:
Largely Unexplored

General Toxicology:
- Mild Irritant

- Potential Asphyxiant

Known Biological Activity:
- Hepatotoxicity Studies

- Antifungal Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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